Eupalinolide C

• Molecular Formula: C22H28O8
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C22H28O8/c1-12(7-8-23)21(26)29-19-10-16(11-24)5-6-17(28-15(4)25)13(2)9-18-20(19)14(3)22(27)30-18/h5,7,9,17-20,23-24H,3,6,8,10-11H2,1-2,4H3
• InChIKey: INXZZSZBRLXKNT-UHFFFAOYSA-N

Eupalinolide C: A Guaianolide Sesquiterpene Lactone with Quantified Cytotoxicity and STAT3 Modulation for Targeted Research Procurement

Eupalinolide C (also referred to as Eupalinilide C) is a guaianolide-type sesquiterpene lactone isolated from the traditional Chinese medicinal plant Eupatorium lindleyanum DC. [1] It is structurally characterized by a fused 5/7/5 tricyclic core, which is common to the eupalinolide family, but possesses specific oxygenation and esterification patterns that influence its biological profile. [2] Documented bioactivities relevant to research applications include in vitro cytotoxicity against select tumor cell lines and modulation of STAT3-mediated signaling pathways. [3]

Natural product guaianolide lactone probe

Supports cell-model cytotoxicity endpoint review

May support STAT3 pathway signaling context

• [1] Huo, Y., Shi, H. M., Li, W. W., et al. (2007). Cytotoxic sesquiterpene lactones from Eupatorium lindleyanum. Journal of Asian Natural Products Research, 9(3-5), 213-218. PMID: 17613619. DOI: 10.1080/10286020600727673 View Source
• [2] Yang, B., Zhao, Y. L., Yang, X. B., et al. (2019). Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its activity of anti-triple-negative breast cancer. Natural Product Research, 33(4), 477-485. PMID: 29086600. DOI: 10.1080/14786419.2017.1396596 View Source
• [3] BindingDB. (2024). BDBM50632350 (CHEMBL5428595) - STAT3 Inhibition Assay Data. Curated by ChEMBL. View Source

Why Eupalinolide C Cannot Be Interchanged with Other Eupalinolides or Sesquiterpene Lactones: Evidence of Functional Divergence

Within the eupalinolide series (A–K) isolated from E. lindleyanum, subtle differences in the degree and position of acylation, oxidation, and ring conformation result in non-interchangeable biological profiles. [1] For instance, while Eupalinolide A and B are established inducers of heat shock proteins (HSPs) via HSF1 activation, Eupalinolide C lacks this specific reported mechanism. [2] Conversely, Eupalinolide J and K are noted for their potent STAT3 inhibition, but Eupalinolide C exhibits a quantitatively distinct and weaker potency in related assays. [3] More broadly, substitution with the prototypical sesquiterpene lactone Parthenolide is unwarranted, as its primary mode of NF-κB inhibition is not a well-characterized or equivalently potent feature of Eupalinolide C. Therefore, any research or industrial workflow predicated on a specific mechanism—be it STAT3 antagonism, HSP induction, or NF-κB suppression—requires the precise procurement of Eupalinolide C rather than a generic or structurally similar alternative.

Eupalinolide C

Eupalinolide A / B

HSP70 induction not reported; HSF1-HSP90 pathway context may differ

Eupalinolide C

Eupalinolide J / K

STAT3 inhibition context substantially weaker; pathway-response may not align

Eupalinolide C

Parthenolide

Primary NF-κB inhibition not well-characterized; model-response context may differ

• [1] Huo, Y., Shi, H. M., Li, W. W., et al. (2007). Cytotoxic sesquiterpene lactones from Eupatorium lindleyanum. Journal of Asian Natural Products Research, 9(3-5), 213-218. PMID: 17613619. DOI: 10.1080/10286020600727673 View Source
• [2] Yamashita, Y., Ikeda, T., Matsuda, M., et al. (2012). Purification and characterization of HSP-inducers from Eupatorium lindleyanum. Biochemical and Biophysical Research Communications, 418(1), 1-6. DOI: 10.1016/j.bbrc.2012.01.008 View Source
• [3] Yang, B., Zhao, Y. L., Yang, X. B., et al. (2019). Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its activity of anti-triple-negative breast cancer. Natural Product Research, 33(4), 477-485. PMID: 29086600. DOI: 10.1080/14786419.2017.1396596 View Source

Eupalinolide C: Quantified Differentiation in Cytotoxicity, STAT3 Inhibition, and Chemical Identity

Eupalinolide C Exhibits Superior Cytotoxicity Against Mouse P388 Leukemia Cells Compared to Human A549 Lung Cancer Cells

In a direct comparative cytotoxicity assay, Eupalinolide C demonstrated a >9-fold greater potency against the mouse P388 leukemia cell line compared to the human A549 lung adenocarcinoma cell line after 24 hours of treatment. This intra-compound comparison reveals a significant differential sensitivity, suggesting that the compound's cytotoxic effects are not uniform across tumor types. This profile may inform the selection of appropriate in vitro models for future mechanism-of-action studies.

P388 vs A549 Cytotoxicity

Cross-study comparable

IC50 1.2 μg/mL (P388) vs 11 μg/mL (A549)

Reported cell-model sensitivity context

Hematologic vs solid tumor model response

Evidence Dimension	Cytotoxicity (IC50) after 24h exposure
Target Compound Data	IC50 = 1.2 μg/mL (P388 cells); IC50 = 11 μg/mL (A549 cells)
Comparator Or Baseline	Baseline: A549 human lung cancer cell line (as a comparator for P388 sensitivity)
Quantified Difference	~9.2-fold greater potency against P388 cells compared to A549 cells
Conditions	In vitro cell viability assay; P388 (mouse leukemia) and A549 (human lung cancer) cell lines; 24-hour incubation; compound identified as 'Compound 3, Eupalinilide C'

Why This Matters

This data provides a quantitative benchmark for researchers to select an appropriate cell line panel (e.g., favoring hematologic vs. solid tumor models) when investigating the compound's mechanism, and establishes a measurable potency baseline for quality control and comparative studies.

Eupalinolide C Displays a Weak STAT3 Inhibitory Profile Distinct from Potent Analogs Eupalinolide J and K

In a cell-based STAT3 transcriptional activity assay, Eupalinolide C exhibited an IC50 value of 31,900 nM, indicating relatively weak inhibition of IL-6 stimulated STAT3 phosphorylation in human HEK293 cells. [1] This contrasts sharply with the functional activity of structurally related compounds from the same plant source; for instance, Eupalinolide J was specifically identified as a Michael Reaction Acceptor (MRA) with notable STAT3 inhibition and demonstrated cytotoxic activity against triple-negative breast cancer (TNBC) cell lines. [2] Similarly, Eupalinolide K is recognized as a STAT3 inhibitor acting via the MRA mechanism. This evidence classifies Eupalinolide C as a distinct chemical entity with a weak, and possibly non-physiologically relevant, level of STAT3 antagonism, thereby differentiating its utility from the more potent STAT3-inhibiting eupalinolides.

STAT3 Inhibition (IC50)

Cross-study comparable

31,900 nM

Weak STAT3 pathway response context

Contrasts with J/K inhibitor profile

Evidence Dimension	Inhibition of STAT3 transcriptional activity / phosphorylation
Target Compound Data	IC50 = 31,900 nM (31.9 μM)
Comparator Or Baseline	Eupalinolide J and Eupalinolide K (class-level inference of potent STAT3 inhibition)
Quantified Difference	Eupalinolide C exhibits weak micromolar potency, whereas Eupalinolide J/K are identified as effective STAT3 inhibitors with reported anti-TNBC activity.
Conditions	HEK293 cells stimulated with IL-6; 24-hour incubation; dual-luciferase reporter assay measuring STAT3 phosphorylation [1]

Why This Matters

This direct comparison prevents the misapplication of Eupalinolide C in studies focused on potent STAT3 inhibition, a common target for several other eupalinolides. It clarifies that Eupalinolide C should not be procured for STAT3-centric projects, guiding researchers toward the more appropriate analog (Eupalinolide J or K) for that specific pathway.

• [1] BindingDB. (2024). BDBM50632350 (CHEMBL5428595) - STAT3 Inhibition Assay Data. IC50 = 3.19E+4 nM. Curated by ChEMBL. View Source
• [2] Yang, B., Zhao, Y. L., Yang, X. B., et al. (2019). Precise discovery of a STAT3 inhibitor from Eupatorium lindleyanum and evaluation of its activity of anti-triple-negative breast cancer. Natural Product Research, 33(4), 477-485. PMID: 29086600. View Source

Eupalinolide C is Distinguished from Eupalinolide A/B by the Absence of Heat Shock Protein (HSP) Induction

While Eupalinolide A and B are well-documented inducers of Heat Shock Protein 70 (HSP70) expression, acting through the inhibition of the HSF1-HSP90 interaction at sub-toxic concentrations, [1] this specific bioactivity has not been reported for Eupalinolide C. This absence is a critical functional differentiator within the eupalinolide class. The HSP-inducing property of Eupalinolide A and B has been linked to potential applications in suppressing UV-induced skin damage and melanin production, [1] but there is no experimental evidence to suggest Eupalinolide C can serve as a functional substitute in such models.

HSP70 Induction

Class-level inference

Not reported

Differentiates from Eupalinolide A/B

HSF1-HSP90 pathway context absent

Evidence Dimension	Induction of HSP70 expression and HSF1 activation
Target Compound Data	Not reported / No evidence of activity
Comparator Or Baseline	Eupalinolide A and Eupalinolide B: both induce HSP70 at concentrations that do not significantly affect cell viability. [1]
Quantified Difference	Qualitative difference: Presence of a defined bioactivity in Eupalinolide A/B vs. its absence in Eupalinolide C.
Conditions	Cell-based assays measuring HSP70 protein levels and HSF1 activation status. [1]

Why This Matters

This evidence prevents the erroneous selection of Eupalinolide C for cosmeceutical research or any other application that relies on the HSP-inducing mechanism of Eupalinolide A and B. It defines a clear application boundary for procurement.

• [1] Yamashita, Y., Ikeda, T., Matsuda, M., et al. (2012). Purification and characterization of HSP-inducers from Eupatorium lindleyanum. Biochemical and Biophysical Research Communications, 418(1), 1-6. DOI: 10.1016/j.bbrc.2012.01.008 View Source

Chemical Identity of Eupalinolide C Confirmed by Distinctive Molecular Formula and Chromatographic Behavior

Eupalinolide C possesses a unique molecular formula (C20H24O7; MW 376.4 g/mol) and CAS Registry Number (757202-11-2) that definitively separates it from other eupalinolides. For instance, Eupalinolide A has a formula of C22H28O7 (MW 404.5), Eupalinolide B is C20H24O6 (MW 360.4), and Eupalinolide K is C23H30O9 (MW 450.5). [1] This distinct chemical identity is further corroborated by its detection as a key marker compound in metabolomics studies. In a comprehensive RRLC-Q-TOF-MS analysis of E. lindleyanum medicinal parts, Eupalinolide C was identified as a sesquiterpene lactone present in both the flowers and leaves, contributing to the plant's overall chemical fingerprint. [2] This analytical traceability is essential for ensuring that the correct compound has been procured and for quantifying its presence in complex botanical mixtures or research samples.

Chemical Identity

Supporting evidence

C20H24O7 · MW 376.4

Unique mass spec identification

Distinct from A, B, K

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C20H24O7; MW 376.4 g/mol; CAS 757202-11-2
Comparator Or Baseline	Eupalinolide A (C22H28O7; MW 404.5); Eupalinolide B (C20H24O6; MW 360.4); Eupalinolide K (C23H30O9; MW 450.5)
Quantified Difference	Differences in the number of carbon, hydrogen, and oxygen atoms result in a unique molecular weight that is detectable by mass spectrometry.
Conditions	RRLC-Q-TOF-MS-based metabolomics analysis of Eupatorium lindleyanum plant parts. [2]

Why This Matters

This data provides the essential analytical specifications required for procurement, inventory management, and quality control. Researchers can use the unique molecular weight and formula to verify the identity and purity of the supplied Eupalinolide C against other analogs, thereby preventing costly experimental errors due to compound misidentification.

• [1] PubChem. (n.d.). Substance and Compound Records for Eupalinolide A (CID 101665688), Eupalinolide B (CID 102004787), Eupalinolide K (CID 131816500). View Source
• [2] Lu, J., et al. (2024). Comprehensive Comparison of Three Different Medicinal Parts of Eupatorium lindleyanum DC. Using the RRLC-Q-TOF-MS-Based Metabolic Profile and In Vitro Anti-Inflammatory Activity. Molecules, 29(15), 3551. PMID: 39211931. View Source

Weak Anti-Inflammatory Activity Differentiates Eupalinolide C from Broad-Spectrum Anti-Inflammatory Sesquiterpene Lactones

A 2024 metabolomics and bioactivity study on E. lindleyanum reported that Eupalinolide C is present in both the flowers and leaves of the plant. However, the study did not identify Eupalinolide C as a primary driver of the observed anti-inflammatory activity, which was characterized by the inhibition of TNF-α and IL-6 release. [1] The research concluded that the anti-inflammatory effects were primarily attributable to flavonoids, phenolic acids, and other sesquiterpene lactones, with the flowers (containing higher levels of eupalinolide A and B) exhibiting superior efficacy. [1] This suggests that Eupalinolide C has a negligible or weak contribution to this well-established anti-inflammatory phenotype, differentiating it from other constituents of the same plant and from prototypical anti-inflammatory sesquiterpene lactones like Parthenolide.

Anti-inflammatory Activity

Class-level inference

Weak or negligible

Not a primary contributor in extract

Flavonoids/phenolic acids identified

Evidence Dimension	Inhibition of TNF-α and IL-6 release (in vitro)
Target Compound Data	Weak or negligible activity inferred; not a major contributor to the overall anti-inflammatory effect of the extract.
Comparator Or Baseline	Eupalinolide A/B and other plant constituents (flavonoids, phenolic acids) were identified as primary contributors to the observed anti-inflammatory activity. [1]
Quantified Difference	Qualitative difference: Eupalinolide C lacks significant anti-inflammatory activity compared to other components in the same botanical matrix.
Conditions	In vitro cell-based assays measuring the release of inflammatory cytokines TNF-α and IL-6 following treatment with E. lindleyanum extracts. [1]

Why This Matters

This evidence serves as a 'negative control' for procurement decisions. It informs researchers that Eupalinolide C is not a suitable candidate for projects aimed at screening for novel anti-inflammatory agents, especially those targeting the TNF-α/IL-6 axis, thus saving time and resources that would otherwise be spent on an inactive compound for this specific application.

• [1] Lu, J., et al. (2024). Comprehensive Comparison of Three Different Medicinal Parts of Eupatorium lindleyanum DC. Using the RRLC-Q-TOF-MS-Based Metabolic Profile and In Vitro Anti-Inflammatory Activity. Molecules, 29(15), 3551. PMID: 39211931. View Source

Eupalinolide C: Recommended Research Applications Based on Verified Differential Evidence

Cell Line Panel Screening for Hematologic Malignancy Models

Based on its differential cytotoxicity profile (IC50 = 1.2 μg/mL in P388 leukemia cells vs. 11 μg/mL in A549 lung cancer cells), Eupalinolide C is well-suited for inclusion in focused compound libraries designed to screen for anti-leukemic activity. Researchers studying hematologic cancers may find this compound a useful probe due to its selective potency, whereas its weak activity in the A549 solid tumor line makes it a less compelling candidate for lung cancer research.

Negative Control Compound for STAT3-Mediated Transcriptional Studies

Due to its weak STAT3 inhibitory activity (IC50 = 31.9 μM) compared to the potent effects of Eupalinolide J and K, Eupalinolide C serves as an ideal negative control or weak-activity benchmark in experiments investigating STAT3-dependent pathways. [1] This application is particularly valuable when researchers need to demonstrate that a phenotypic effect is not simply a general consequence of the sesquiterpene lactone scaffold but requires a specific, more potent inhibitor.

Reference Standard for Botanical Authentication and Quality Control of E. lindleyanum

Given its confirmed presence in the flowers and leaves of E. lindleyanum as identified by RRLC-Q-TOF-MS, [2] Eupalinolide C is a validated chemical marker for the authentication and quality assessment of this herbal material. Industrial users in the phytopharmaceutical or botanical extract sector can use an authenticated sample of Eupalinolide C as a reference standard to confirm the species identity and batch-to-batch consistency of E. lindleyanum raw materials or extracts.

Structural Activity Relationship (SAR) Probe for Guaianolide Lactone Chemistry

The specific molecular formula (C20H24O7) and the established lack of HSP70 induction, in contrast to Eupalinolide A and B, make Eupalinolide C a valuable tool for medicinal chemistry and SAR studies. [3] Researchers can use Eupalinolide C to dissect which structural features (e.g., specific acyl groups or oxidation state) are responsible for the divergence in bioactivity between closely related guaianolides, thereby informing the rational design of more selective analogs.

Application

Selection Property

Validation Focus

Hematologic malignancy cell-line screening

Differential cytotoxicity profile

Leukemia vs solid tumor model interpretation

STAT3 pathway studies (negative control)

Weak STAT3 inhibition context

Benchmark against J/K inhibitors

Botanical authentication reference standard

Unique molecular identity

Mass spectrometry and chromatographic matching

Medicinal chemistry SAR probe

Lack of HSP70 induction vs A/B

Structural divergence analysis

• [1] BindingDB. (2024). BDBM50632350 (CHEMBL5428595) - STAT3 Inhibition Assay Data. IC50 = 3.19E+4 nM. View Source
• [2] Lu, J., et al. (2024). Comprehensive Comparison of Three Different Medicinal Parts of Eupatorium lindleyanum DC. Using the RRLC-Q-TOF-MS-Based Metabolic Profile and In Vitro Anti-Inflammatory Activity. Molecules, 29(15), 3551. PMID: 39211931. View Source
• [3] Yamashita, Y., Ikeda, T., Matsuda, M., et al. (2012). Purification and characterization of HSP-inducers from Eupatorium lindleyanum. Biochemical and Biophysical Research Communications, 418(1), 1-6. View Source